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Compound of Interest

Compound Name: 2,4,4-Trimethylcyclohexanone

CAS No.: 2230-70-8

Cat. No.: B1266662

Get Quote

An In-depth Technical Guide to 2,4,4-Trimethylcyclohexanone

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2,4,4-trimethylcyclohexanone, a

substituted cyclic ketone of interest in synthetic organic chemistry. We will delve into its

fundamental properties, structural characterization, validated synthetic methodologies, and

potential applications, offering insights grounded in established chemical principles for

researchers and professionals in drug development and chemical synthesis.

Nomenclature and Structural Elucidation
The unambiguous identification of a chemical entity is paramount for scientific communication

and reproducibility. According to the International Union of Pure and Applied Chemistry (IUPAC)

guidelines, the correct name for this compound is 2,4,4-trimethylcyclohexan-1-one.[1][2]

The nomenclature is derived as follows:

Cyclohexan-: Indicates the core structure is a six-membered saturated carbon ring.
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-one: A suffix denoting the presence of a ketone functional group. The carbonyl carbon is

assigned position '1'.

2,4,4-Trimethyl-: Specifies the location of three methyl group substituents on the

cyclohexane ring. One methyl group is at position 2, and two methyl groups (a gem-dimethyl

group) are at position 4.

Key identifiers for this compound are:

Molecular Formula: C₉H₁₆O[1][3]

Molecular Weight: 140.22 g/mol [1][3]

CAS Number: 2230-70-8[1]

Visualizing the Structure
A 2D representation of the 2,4,4-trimethylcyclohexan-1-one structure, with IUPAC numbering, is

provided below.

Caption: IUPAC Numbering of 2,4,4-Trimethylcyclohexan-1-one.

Physicochemical and Spectroscopic Profile
Understanding the physical properties and spectroscopic signatures of a molecule is critical for

its synthesis, purification, and characterization.

Physicochemical Data
The following table summarizes the key computed and experimental properties of 2,4,4-

trimethylcyclohexan-1-one.
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Property Value Source

IUPAC Name
2,4,4-trimethylcyclohexan-1-

one
[1]

CAS Number 2230-70-8 [1]

Molecular Formula C₉H₁₆O [1]

Molecular Weight 140.22 g/mol [1]

Canonical SMILES CC1CC(CCC1=O)(C)C [1]

InChIKey
JEANOXXXGPLTOI-

UHFFFAOYSA-N
[1]

GHS Hazard Codes H227, H315, H319, H335 [1]

Spectroscopic Analysis (Predicted)
While a comprehensive, published spectral dataset is not readily available, the structure allows

for an expert prediction of its key spectroscopic features.

¹H NMR: The proton NMR spectrum is expected to be complex due to the chirality at the C2

position and the resulting diastereotopic nature of adjacent protons.

~0.9-1.1 ppm: Two singlets, each integrating to 3H, corresponding to the gem-dimethyl

groups at C4. They are chemically non-equivalent.

~1.0-1.2 ppm: A doublet, integrating to 3H, for the methyl group at C2.

~1.5-2.5 ppm: A series of complex multiplets corresponding to the seven protons on the

cyclohexane ring (CH at C2, and CH₂ groups at C3, C5, and C6). The protons alpha to the

carbonyl (at C2 and C6) would likely appear further downfield.

¹³C NMR:

~210-215 ppm: A quaternary carbon signal for the carbonyl group (C1).

~40-55 ppm: Signals for the aliphatic carbons of the ring (C2, C3, C5, C6).
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~30-35 ppm: A signal for the quaternary C4 carbon.

~20-30 ppm: Signals for the three methyl carbons.

Infrared (IR) Spectroscopy: The most prominent feature will be a strong, sharp absorption

band in the region of 1710-1720 cm⁻¹, characteristic of a saturated six-membered ring

ketone (C=O stretch). Additional bands in the 2850-3000 cm⁻¹ region will correspond to C-H

stretching vibrations.

Mass Spectrometry (MS): The molecular ion peak (M⁺) would appear at m/z = 140. Key

fragmentation patterns would likely involve alpha-cleavage adjacent to the carbonyl group

and McLafferty rearrangement, leading to characteristic fragment ions.

Synthesis of 2,4,4-Trimethylcyclohexanone
The synthesis of 2,4,4-trimethylcyclohexanone can be efficiently achieved from the readily

available starting material, isophorone (3,5,5-trimethylcyclohex-2-en-1-one). A common and

effective strategy involves the selective reduction of the carbon-carbon double bond without

affecting the carbonyl group.

Synthetic Workflow Overview
The logical synthetic pathway involves a conjugate reduction, a cornerstone reaction in organic

synthesis for the preparation of saturated ketones from their α,β-unsaturated precursors.

Starting Material Intermediate (Unsaturated Ketone) Final Product

Isophorone
(3,5,5-Trimethylcyclohex-2-en-1-one)

2,4,4-Trimethylcyclohex-2-en-1-one
(Isophorone Isomer)

 Isomerization
(e.g., Acid/Base catalyst) 2,4,4-Trimethylcyclohexanone

 Conjugate Reduction
(e.g., H₂, Pd/C)

Click to download full resolution via product page

Caption: Synthetic pathway from Isophorone to the target molecule.
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Field-Proven Experimental Protocol: Catalytic
Hydrogenation
This protocol describes the synthesis of 2,4,4-trimethylcyclohexanone via the catalytic

hydrogenation of 2,4,4-trimethylcyclohex-2-en-1-one. The choice of palladium on carbon (Pd/C)

as the catalyst is based on its proven efficacy and selectivity for reducing carbon-carbon double

bonds in the presence of ketones.

Objective: To prepare 2,4,4-trimethylcyclohexanone with high purity and yield.

Materials:

2,4,4-Trimethylcyclohex-2-en-1-one (10.0 g, 72.4 mmol)

10% Palladium on Carbon (Pd/C), 50% wet (approx. 200 mg)

Ethanol (200 mL), reagent grade

Hydrogen (H₂) gas supply

Parr hydrogenation apparatus or similar

Celite® or a suitable filter aid

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

Reactor Setup: A 500 mL Parr hydrogenation vessel is charged with 2,4,4-trimethylcyclohex-

2-en-1-one (10.0 g) and ethanol (200 mL). The mixture is stirred until the ketone is fully

dissolved.

Scientist's Note: Ethanol is an excellent solvent choice as it readily dissolves the substrate

and is inert under these hydrogenation conditions.

Catalyst Addition: The 10% Pd/C catalyst (approx. 200 mg) is carefully added to the vessel.
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Trustworthiness Check: The catalyst is added last to minimize handling of the flammable,

dry catalyst in air. Using the 50% wet catalyst significantly improves safety.

Hydrogenation: The vessel is sealed, attached to the Parr apparatus, and purged three times

with nitrogen gas to remove all oxygen. Subsequently, it is purged three times with hydrogen

gas. The vessel is then pressurized with hydrogen to 50 psi.

Causality: The initial purging with an inert gas like nitrogen is a critical safety step to

prevent the formation of an explosive mixture of hydrogen and oxygen in the presence of a

catalyst.

Reaction Monitoring: The mixture is shaken or stirred vigorously at room temperature. The

reaction progress is monitored by the uptake of hydrogen from the reservoir. The reaction is

typically complete within 2-4 hours when hydrogen consumption ceases.

Catalyst Removal (Workup): Once the reaction is complete, the hydrogen pressure is

carefully vented, and the vessel is purged with nitrogen. The reaction mixture is then filtered

through a pad of Celite® to remove the palladium catalyst. The filter cake is washed with a

small amount of ethanol (2 x 20 mL) to ensure complete recovery of the product.

Self-Validation: The removal of the heterogeneous catalyst by filtration is a simple and

effective purification step. A black particulate-free filtrate indicates successful removal.

Solvent Removal: The combined filtrate is transferred to a round-bottom flask, and the

ethanol is removed under reduced pressure using a rotary evaporator.

Purification: The resulting crude oil is purified by vacuum distillation to yield 2,4,4-
trimethylcyclohexanone as a colorless liquid.

Applications in Research and Development
While not as widely cited as simpler ketones, 2,4,4-trimethylcyclohexanone serves as a

valuable intermediate and building block in specialized synthetic applications.

Steric Hindrance Studies: The presence of the gem-dimethyl group at the C4 position and

the methyl group at C2 introduces significant steric bulk. This makes the molecule an
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interesting substrate for studying the stereochemical outcomes of nucleophilic additions to

hindered ketones, providing insights for complex molecule synthesis.

Precursor to Complex Alicyclic Systems: As a functionalized cyclohexane, it can be a starting

point for constructing more complex polycyclic or substituted ring systems. Reactions such

as Baeyer-Villiger oxidation would yield a lactone, opening up pathways to different classes

of compounds.

Flavor and Fragrance Industry: Substituted cyclohexanones are a known class of

compounds used in the flavor and fragrance industry. While specific applications for this

molecule are not widely documented, its structural motifs are relevant to this field.

Safety and Handling
Adherence to safety protocols is essential when handling 2,4,4-trimethylcyclohexanone.

GHS Hazard Identification: The compound is classified with the following hazards:

H227: Combustible liquid[1]

H302: Harmful if swallowed[4]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Handling Recommendations:

Work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and nitrile gloves.

Avoid inhalation of vapors and contact with skin and eyes.

Keep away from heat, sparks, and open flames.
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Store in a tightly sealed container in a cool, dry place.

Conclusion
2,4,4-Trimethylcyclohexan-1-one is a structurally distinct saturated ketone with well-defined

nomenclature and predictable spectroscopic characteristics. Its synthesis is straightforward

from common industrial precursors, and its utility lies in its role as a sterically hindered building

block for advanced organic synthesis. Proper understanding of its properties and adherence to

safety guidelines enable its effective use in research and development environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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